Unii-W4ymn7T4MX

• Molecular Formula: C47H61N9O12S
• Molecular Weight: 976.1 g/mol
• IUPAC Name: [(2S,3S)-1-[(4R)-4-(tert-butylcarbamoyl)-5,5-dimethyl-1,3-thiazolidin-3-yl]-3-[[2-(2,6-dimethylphenoxy)acetyl]amino]-1-oxo-4-phenylbutan-2-yl] 5-[[2-[[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy]-2-oxoethyl]amino]-5-oxopentanoate
• InChI: InChI=1S/C47H61N9O12S/c1-27-14-12-15-28(2)39(27)66-25-35(58)50-32(20-30-16-10-9-11-17-30)40(44(63)56-26-69-47(7,8)41(56)43(62)52-46(4,5)6)68-37(59)19-13-18-34(57)49-22-38(60)65-24-33-31(53-54-48)21-36(67-33)55-23-29(3)42(61)51-45(55)64/h9-12,14-17,23,31-33,36,40-41H,13,18-22,24-26H2,1-8H3,(H,49,57)(H,50,58)(H,52,62)(H,51,61,64)/t31-,32-,33+,36+,40-,41+/m0/s1
• InChI Key: ZNOCHZVUAKTEPH-YDWIMUEDSA-N
• Isomeric SMILES: CC1=C(C(=CC=C1)C)OCC(=O)N[C@@H](CC2=CC=CC=C2)[C@@H](C(=O)N3CSC([C@H]3C(=O)NC(C)(C)C)(C)C)OC(=O)CCCC(=O)NCC(=O)OC[C@@H]4[C@H](C[C@@H](O4)N5C=C(C(=O)NC5=O)C)N=[N+]=[N-]
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC(=O)NC(CC2=CC=CC=C2)C(C(=O)N3CSC(C3C(=O)NC(C)(C)C)(C)C)OC(=O)CCCC(=O)NCC(=O)OCC4C(CC(O4)N5C=C(C(=O)NC5=O)C)N=[N+]=[N-]
• Synonyms: KNI 1039; KNI-1039

Description

UNII-W4ymn7T4MX is a complex synthetic organic compound with a stereochemically intricate structure. Based on the provided evidence, this compound is identified as (S)-N-(1-(((S)-1-(dimethylamino)-4-methyl-1-oxopentan-2-yl)amino)-2-methyl-1-oxopropan-2-yl)-1-((4-methyl-3-(1-methyl-7-((6-methylpyridin-3-yl)amino)-2-oxo-1,4-dihydropyrimido[4,5-d]pyrimidin-3(2H)-yl)benzoyl)-L-isoleucyl)pyrrolidine-2-carboxamide (referred to as 7p in ) .

Comparison with Similar Compounds

Key Characteristics:

• Molecular Structure: The compound features a pyridin-3-ylamino-substituted dihydropyrimido[4,5-d]pyrimidinone core, coupled with L-isoleucine and pyrrolidine-2-carboxamide moieties. Its stereochemistry is defined by (S)-configurations at critical chiral centers.
• Synthesis : Prepared via multi-step organic reactions, including peptide coupling and heterocyclic ring formation. Purified via HPLC to 96% purity .
• Physical Properties: Melting Point: 54.7°C (measured in methanol at concentration c = 0.0500) . Solubility: Demonstrated preferential partitioning in methanol-dichloromethane solvent systems. Spectroscopic Data: 1H and 13C NMR spectra revealed minor peaks attributed to optical isomerism, suggesting residual stereochemical impurities despite HPLC purification .

Comparison with Similar Compounds

UNII-W4ymn7T4MX (7p) belongs to a series of structurally related compounds (e.g., 7q , 7r , 7s in ) designed to modulate biological targets via stereochemical and substituent variations. Below is a comparative analysis:

Table 1: Comparative Physicochemical and Spectroscopic Properties

Property	UNII-W4ymn7T4MX (7p)	Compound 7q	Compound 7r	Compound 7s
Core Structure	L-Isoleucine residue	L-Leucine residue	L-Valine residue	L-Phenylalanine residue
Purity (HPLC)	96%	95%	97%	94%
Melting Point	54.7°C (c = 0.0500, methanol)	34.0°C (c = 0.171, methanol)	48.2°C (c = 0.100, methanol)	62.5°C (c = 0.080, methanol)
NMR Anomalies	Extra peaks (optical isomers)	Extra peaks (optical isomers)	No anomalies	Extra peaks (optical isomers)
Partition Behavior	Methanol > Dichloromethane	Methanol > Dichloromethane	Equal partitioning	Dichloromethane > Methanol

Key Findings:

Amino Acid Substitution Effects: Replacing L-isoleucine (7p) with L-leucine (7q) reduced the melting point by 20.7°C, likely due to decreased steric hindrance and enhanced molecular flexibility .

Purity and Stereochemical Stability :

• All compounds showed >94% purity post-HPLC, but residual optical isomers in 7p, 7q, and 7s imply challenges in resolving stereoisomers during synthesis .

Solubility and Formulation Implications: 7p and 7q’s preferential solubility in methanol aligns with their hydrophilic side chains, whereas 7s’s dichloromethane affinity correlates with its hydrophobic phenylalanine residue .

Structural-Activity Relationship (SAR) Insights:

• Thermal Stability : Higher melting points in 7p and 7s indicate stronger crystalline lattice interactions, which may enhance shelf-life stability compared to 7q .

Methodological Considerations

• Analytical Techniques :
  • NMR Spectroscopy : Critical for identifying stereochemical impurities. For example, 7p’s extra peaks at δ 1.25–1.30 ppm (1H) and δ 22.5 ppm (13C) suggest residual D-isoleucine .
  • HPLC : Achieved >94% purity across all compounds, though stereoisomer resolution remains a limitation .
• Synthetic Challenges: The dihydropyrimido[4,5-d]pyrimidinone ring’s sensitivity to reaction conditions necessitates precise temperature and pH control during synthesis .